Cas no 2680734-87-4 (benzyl N-{3-iodo-1H-pyrazolo3,4-dpyrimidin-4-yl}carbamate)

• Product Name: benzyl N-{3-iodo-1H-pyrazolo3,4-dpyrimidin-4-yl}carbamate
• CAS No: 2680734-87-4
• MF: C₁₃H₁₀IN₅O₂
• MW: 395.155273914337
• CID: 5622429
• PubChem ID: 165938527
• Update Time: 2025-08-05

benzyl N-{3-iodo-1H-pyrazolo3,4-dpyrimidin-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302947
• 2680734-87-4
• benzyl N-{3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate
• benzyl N-{3-iodo-1H-pyrazolo3,4-dpyrimidin-4-yl}carbamate

• Inchi： 1S/C13H10IN5O2/c14-10-9-11(15-7-16-12(9)19-18-10)17-13(20)21-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,15,16,17,18,19,20)
• InChI Key： WQUPMOYPKIQJCF-UHFFFAOYSA-N
• SMILES： IC1=C2C(N=CN=C2NC(=O)OCC2C=CC=CC=2)=NN1

Computed Properties

• Exact Mass: 394.98792g/mol
• Monoisotopic Mass: 394.98792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.8Ų

Additional information on benzyl N-{3-iodo-1H-pyrazolo3,4-dpyrimidin-4-yl}carbamate

Exploring the Applications and Properties of Benzyl N-{3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate (CAS No. 2680734-87-4)

In the realm of pharmaceutical and biochemical research, benzyl N-{3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate (CAS No. 2680734-87-4) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazolo[3,4-d]pyrimidine core, is widely studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioactivity and selectivity.

The compound's iodo-substituted pyrazolopyrimidine scaffold is a key feature that enables its use in cross-coupling reactions, a popular topic in modern synthetic chemistry. With the growing demand for small-molecule inhibitors and kinase-targeting agents, this compound has garnered attention in academic and industrial labs alike. Its carbamate functionality further expands its utility, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent trends in drug development highlight the importance of heterocyclic compounds, and benzyl N-{3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate fits perfectly into this category. Searches for "pyrazolopyrimidine derivatives" and "iodo-substituted heterocycles" have surged, reflecting the scientific community's focus on these motifs. The compound's potential role in cancer research and signal transduction modulation is another area of active investigation, aligning with current health-related search queries.

From a synthetic perspective, the CAS No. 2680734-87-4 compound offers several advantages. Its well-defined structure allows for precise modifications, addressing the pharmaceutical industry's need for highly specific molecular tools. The presence of both iodine and carbamate groups provides multiple handles for further functionalization, a feature frequently searched by medicinal chemists looking for versatile building blocks.

Quality control and characterization of benzyl N-{3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-yl}carbamate are critical aspects of its research applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and confirm structure—topics that consistently rank high in scientific search engines. The compound's stability profile and solubility characteristics are also frequently investigated parameters, as evidenced by common search terms like "pyrazolopyrimidine solubility" and "heterocycle stability."

Looking forward, the potential applications of CAS No. 2680734-87-4 continue to expand. With increasing interest in personalized medicine and targeted therapies, this compound's modular nature positions it as a valuable asset in drug discovery pipelines. Its relevance to current research trends ensures that it remains a subject of scientific inquiry and discussion in peer-reviewed literature and patent applications alike.